Isotope-Labeled Amino Acids & Peptides
  • L-Tryptophan
    L-Tryptophan
    • Cat. No.:
    • B138688
    • CAS No.:
    • 54-12-6
    • Molecular Formula:
    • C11H12N2O2
    • Molecular Weight:
    • 204.22 g/mol
    Description
    L-tryptophan is a white powder with a flat taste. An essential amino acid;  occurs in isomeric forms. (NTP, 1992)
    L-tryptophan is the L-enantiomer of tryptophan. It has a role as an antidepressant, a nut...
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  • L-Serine-d3
    L-Serine-d3
    • Cat. No.:
    • B562606
    • CAS No.:
    • Molecular Formula:
    • C3H7NO3
    • Molecular Weight:
    • 108.11 g/mol
    Description
    L-Serine-d3 is a useful research compound. Its molecular formula is C3H7NO3 and its molecular weight is 108.11 g/mol. The purity is usually 95%.
    BenchChem offers high-quality L-Serine-d3 suitable for many r...
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  • N-Acetyl-S-propyl-L-cysteine-d7
    N-Acetyl-S-propyl-L-cysteine-d7
    • Cat. No.:
    • B564677
    • CAS No.:
    • Molecular Formula:
    • C8H15NO3S
    • Molecular Weight:
    • 212.32 g/mol
    Description
    N-Acetyl-S-propyl-L-cysteine-d7, also known as N-Acetyl-S-propyl-L-cysteine-d7, is a useful research compound. Its molecular formula is C8H15NO3S and its molecular weight is 212.32 g/mol. The purity is usually...
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  • Fmoc-Ala-OH-3,3,3-d3
    Fmoc-Ala-OH-3,3,3-d3
    • Cat. No.:
    • B1316306
    • CAS No.:
    • 225101-67-7
    • Molecular Formula:
    • C18H17NO4
    • Molecular Weight:
    • 314.3 g/mol
    Description
    Fmoc-Ala-OH-3,3,3-d3 is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 314.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-Ala-OH-3,3,3-d3 ...
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  • DL-Proline-d3
    DL-Proline-d3
    • Cat. No.:
    • B1459637
    • CAS No.:
    • Molecular Formula:
    • C5H9NO2
    • Molecular Weight:
    • 118.15 g/mol
    Description
    L-Proline-d3 is intended for use as an internal standard for the quantification of L-proline by GC- or LC-MS. L-Proline is a nonessential amino acid. It contains a pyrrolidine ring, which contains the α-amino ni...
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  • Fmoc-L-Val-OH-13C5,15N
    Fmoc-L-Val-OH-13C5,15N
    • Cat. No.:
    • B12055985
    • CAS No.:
    • Molecular Formula:
    • C20H21NO4
    • Molecular Weight:
    • 345.34 g/mol
    Description
    Fmoc-L-Val-OH-13C5,15N is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 345.34 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-L-Val-OH-13C5...
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  • H-Gly-Arg-OH (Arg-13C6,15N4)
    H-Gly-Arg-OH (Arg-13C6,15N4)
    • Cat. No.:
    • B12381626
    • CAS No.:
    • Molecular Formula:
    • C8H17N5O3
    • Molecular Weight:
    • 241.18 g/mol
    Description
    H-Gly-Arg-OH (Arg-13C6,15N4) is a useful research compound. Its molecular formula is C8H17N5O3 and its molecular weight is 241.18 g/mol. The purity is usually 95%.
    BenchChem offers high-quality H-Gly-Arg-OH...
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  • N-Acetyl-L-tyrosine-d3
    N-Acetyl-L-tyrosine-d3
    • Cat. No.:
    • B12416434
    • CAS No.:
    • Molecular Formula:
    • C11H13NO4
    • Molecular Weight:
    • 226.24 g/mol
    Description
    N-Acetyl-L-tyrosine-d3 is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 226.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Acetyl-L-tyrosin...
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  • N-Propionyl-d5-glycine
    N-Propionyl-d5-glycine
    • Cat. No.:
    • B15142313
    • CAS No.:
    • Molecular Formula:
    • C5H9NO3
    • Molecular Weight:
    • 136.16 g/mol
    Description
    N-Propionyl-d5-glycine is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 136.16 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Propionyl-d5-glyci...
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  • DL-Dopa-d6
    DL-Dopa-d6
    • Cat. No.:
    • B15556048
    • CAS No.:
    • Molecular Formula:
    • C9H11NO4
    • Molecular Weight:
    • 203.22 g/mol
    Description
    DL-Dopa-d6 is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 203.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DL-Dopa-d6 suitable for many re...
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